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Compound of Interest

Compound Name: 2,4,6-Triiodophenol

Cat. No.: B146134

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Triiodophenol (2,4,6-TIP) is an aromatic organic compound that has garnered attention
both as a pharmaceutical agent and as an environmental constituent. It is recognized as a
potent anti-inflammatory and analgesic agent. However, its primary environmental relevance
stems from its formation as an iodinated disinfection byproduct (DBP) during water treatment
processes, particularly in the presence of iodide. Understanding the environmental fate of
2,4,6-TIP is crucial for assessing its potential risks and persistence in various ecosystems. This
technical guide provides a comprehensive overview of the current knowledge on the
biodegradation, photodegradation, abiotic degradation, and mobility of 2,4,6-Triiodophenol in
the environment.

Physicochemical Properties

A thorough understanding of the environmental behavior of 2,4,6-TIP begins with its
fundamental physicochemical properties.
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Property Value Reference
CAS Number 609-23-4

Molecular Formula CeHslIsO [1]
Molecular Weight 471.80 g/mol [1]

Off-white to light gray
Appearance , (2]
crystalline powder

Melting Point 158-162 °C [2]

Water Solubility Insoluble [2]

o . Soluble in chloroform and
Solubility in Organic Solvents ] [2]
dichloromethane

Solubility in Alkaline Solutions Soluble [2]

Biodegradation

The microbial-mediated degradation of 2,4,6-Triiodophenol is a key process influencing its
persistence in the environment. The primary mechanism of biodegradation is reductive
deiodination, where iodine atoms are sequentially removed from the aromatic ring under
anaerobic conditions.

Microbial Reductive Deiodination

Several studies have demonstrated the capability of microbial consortia and isolated bacterial
strains to reductively deiodinate 2,4,6-TIP.

An anaerobic microbial consortium enriched from sediments of an iodine-producing industry
was found to reductively dehalogenate 2,4,6-TIP to 4-iodophenol. This process suggests a
preferential removal of the ortho-substituted iodines. The predominant bacteria in this
consortium included Pseudomonas stutzeri, Clostridium sp., Sedimentibacter sp., and an
unidentified bacterium from the class Chloroflexi. Further investigation suggested that a novel
anaerobic bacterium in the class Anaerolineae is capable of this reductive deiodination.[3]
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In another study, an anaerobic microbial consortium from the marine sponge Hymeniacidon
sinapium was enriched and shown to reductively deiodinate 100 uM of 2,4,6-TIP to 4-
iodophenol (4-1P) and 2-iodophenol (2-1P). From this consortium, a pure culture of Vallitalea sp.
strain TIP-1 was isolated.[4] This strain, in the presence of glucose, reductively deiodinated
2,4,6-TIP to 2-IP and 4-IP in a 3:1 molar ratio, with 2,4-diiodophenol (2,4-DIP) and 2,6-
diiodophenol (2,6-DIP) identified as intermediates.[4] Strain TIP-1 was also capable of
deiodinating 2,4-DIP to a 1:1 mixture of 2-IP and 4-IP, and 2,6-DIP to 2-IP, indicating its ability
to remove both ortho- and para-substituted iodines.[4]

Source of Inoculum: Marine sponge Hymeniacidon sinapium or sediment from an iodine-
producing facility.[3][4]

Enrichment Medium:

o Anaerobic basal medium supplemented with a carbon and electron donor (e.g., sterile
sponge tissue or glucose).[4]

e 2,4,6-Trilodophenol (e.g., 100 uM) as the electron acceptor.[4]

Incubation Conditions:

e Anaerobic conditions, established by gassing with a mixture of N2/CO-.

 Incubation in the dark at a controlled temperature (e.g., 30°C).

Isolation of Pure Cultures:

 Serial dilution of the enriched consortium in an appropriate anaerobic medium.

e Use of a suitable carbon source (e.g., glucose) to promote the growth of specific strains.[4]
o Colony picking and repeated subculturing to ensure purity.

Analysis:

o Concentrations of 2,4,6-TIP and its deiodinated products (2,4-DIP, 2,6-DIP, 2-IP, 4-1P) are
monitored over time using High-Performance Liquid Chromatography (HPLC).
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e Microbial community composition can be analyzed using 16S rRNA gene sequencing and
techniques like PCR-Denaturing Gradient Gel Electrophoresis (DGGE).[3][4]

Biodegradation Pathway of 2,4,6-Trilodophenol

The following diagram illustrates the proposed reductive deiodination pathway of 2,4,6-

Triiodophenol by Vallitalea sp. strain TIP-1.
2,6-Diiodophenol 2-lodophenol

2,4,6-Triiodophenol
2,4-Diiodophenol 4-lodophenol

Click to download full resolution via product page

Reductive deiodination pathway of 2,4,6-TIP.

Photodegradation

The degradation of 2,4,6-Triiodophenol initiated by light, particularly in aqueous environments,
Is another important transformation pathway.

Phototransformation in Seawater

Simulated sunlight can induce the phototransformation of 2,4,6-TIP in seawater through
photonucleophilic substitution. This process involves the replacement of iodine atoms with
hydroxyl, chloride, or bromide ions. The major degradation products identified include
diiodohydroquinone and halogenated derivatives such as bromodiiodophenol. The half-life of
2,4,6-TIP under these conditions is estimated to be between 40 and 600 hours, depending on
the latitude and season.

Light Source: A solar simulator or a UV lamp with a specific wavelength range.
Reaction Vessel: Quartz tubes or other UV-transparent containers.

Sample Preparation:
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e Prepare a solution of 2,4,6-Triiodophenol in the desired aqueous matrix (e.g., deionized
water, seawater) at a known concentration.

» Control the pH of the solution as it can significantly influence photodegradation rates.
Irradiation:

o Expose the samples to the light source under controlled temperature conditions.

« Include dark controls to account for any abiotic degradation not induced by light.
Analysis:

o Withdraw samples at regular time intervals.

e Analyze the concentration of 2,4,6-TIP and its degradation products using analytical
techniques such as HPLC-UV, GC-MS, or LC-MS.

Photodegradation Workflow

The following diagram outlines a general experimental workflow for studying the
photodegradation of 2,4,6-Triiodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b146134?utm_src=pdf-body-img
https://www.benchchem.com/product/b146134?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. 2,4,6-Triiodophenol | C6H3I30 | CID 11862 - PubChem [pubchem.ncbi.nim.nih.gov]

2. W0O2004014829A1 - Method of preparing 2, 4, 6-triiodophenol - Google Patents
[patents.google.com]

3. Phenol degradation in waters with high iodide level by layered double hydroxide-
peroxodisulfate: Pathways and products - PubMed [pubmed.ncbi.nim.nih.gov]

4. Photocatalytic Degradation of 2,4,6-Trichlorophenol by MgO—-MgFe204 Derived from
Layered Double Hydroxide Structures [mdpi.com]

To cite this document: BenchChem. [Environmental Fate of 2,4,6-Triiodophenol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146134#environmental-fate-of-2-4-6-triiodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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